(1R,4R)-2-Ethyl-2,5-diaza-bicyclo[2.2.1]heptane
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Description
Synthesis Analysis
The synthesis of “(1R,4R)-2-Ethyl-2,5-diaza-bicyclo[2.2.1]heptane” derivatives involves an epimerization–lactamization cascade reaction . This process uses functionalized (2S,4R)-4-aminoproline methyl esters. These esters are likely to undergo 2-epimerization under basic conditions, followed by an intramolecular aminolysis of the (2R)-epimer to form the bridged lactam intermediates .Molecular Structure Analysis
The molecular structure of “(1R,4R)-2-Ethyl-2,5-diaza-bicyclo[2.2.1]heptane” is a bicyclic structure . The bicyclic bridged structure determines the boat conformation of its cage .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of “(1R,4R)-2-Ethyl-2,5-diaza-bicyclo[2.2.1]heptane” derivatives include epimerization and lactamization . The key factors identified for this cascade reaction include the electron-withdrawal N-protective group in the substrates and a strong base as the promoter .Scientific Research Applications
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Synthesis of Derivatives
- Field : Organic Chemistry
- Application Summary : An epimerization–lactamization cascade of functionalized (2S,4R)-4-aminoproline methyl esters is developed and applied in synthesizing (1R,4R)-2,5-diazabicyclo[2.2.1]heptane (DBH) derivatives .
- Methods : The method involves an epimerization–lactamization cascade of functionalized (2S,4R)-4-aminoproline methyl esters. Key factors identified for this cascade reaction include the electron-withdrawal N-protective group in the substrates and a strong base as the promoter .
- Results : This method provides an alternative access to (1R,4R)-DBH derivatives .
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Bicyclo[4.1.0]heptenes as Building Blocks
- Field : Organic Synthesis
- Application Summary : Bicyclo[4.1.0]heptenes, which are readily accessible molecules via the transition metal-catalyzed cycloisomerization of 1,6-enynes, have served as useful building blocks in organic synthesis .
- Methods : These molecules can undergo a variety of ring-opening reactions given that the release of the cyclopropyl ring strain may serve as a thermodynamic driving force for reactions, and the double bond within the skeleton can afford the kinetic opportunity to initiate the ring-opening via a coordination to a metal species .
- Results : The chemistry described in this review can be used to produce a variety of new compounds .
- Chemical Properties
- Field : Chemistry
- Application Summary : “(1R,4R)-2-Ethyl-2,5-diaza-bicyclo[2.2.1]heptane” is a chemical compound with the CAS Number 116183-84-7 .
- Methods : This compound can be used in various chemical reactions due to its unique structure .
- Results : The specific results or outcomes would depend on the particular reaction or process in which this compound is used .
- Chemical Properties
- Field : Chemistry
- Application Summary : “(1R,4R)-2-Ethyl-2,5-diaza-bicyclo[2.2.1]heptane” is a chemical compound with the CAS Number 116183-84-7 .
- Methods : This compound can be used in various chemical reactions due to its unique structure .
- Results : The specific results or outcomes would depend on the particular reaction or process in which this compound is used .
properties
IUPAC Name |
(1R,4R)-2-ethyl-2,5-diazabicyclo[2.2.1]heptane |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H14N2/c1-2-9-5-6-3-7(9)4-8-6/h6-8H,2-5H2,1H3/t6-,7-/m1/s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JHJSEBFGEBLLQN-RNFRBKRXSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CC2CC1CN2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCN1C[C@H]2C[C@@H]1CN2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H14N2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
126.20 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(1R,4R)-2-Ethyl-2,5-diaza-bicyclo[2.2.1]heptane | |
CAS RN |
1073556-32-7 |
Source
|
Record name | (1R,4R)-2-ethyl-2,5-diazabicyclo[2.2.1]heptane | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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